Cas no 101080-10-8 (1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester)

1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
• 1H-Pyrazole-3-carboxylicacid,4,5-dihydro-4-methyl-,methylester(9CI)
• SCHEMBL14007321
• 101080-10-8
• Methyl 4-methyl-4,5-dihydro-1H-pyrazole-3-carboxylate
• 1h-pyrazole-3-carboxylic acid,4,5-dihydro-4-methyl-,methyl ester
• +Expand

• InChIKey： FGOLYLBOTIUDEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10N2O2/c1-4-3-7-8-5(4)6(9)10-2/h4,7H,3H2,1-2H3
• SMILES： COC(C1=NNCC1C)=O

Computed Properties

• Exact Mass: 142.074
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.074
• Heavy Atom Count: 10
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• LogP: -0.48090
• PSA: 50.69000